2-Hydroxy-4-(methylthiomethyl)benzoic Acid

• Molecular Formula: C9H10O3S
• Molecular Weight: 198.24 g/mol
• IUPAC Name: 2-hydroxy-4-(methylsulfanylmethyl)benzoic acid
• InChI: InChI=1S/C9H10O3S/c1-13-5-6-2-3-7(9(11)12)8(10)4-6/h2-4,10H,5H2,1H3,(H,11,12)
• InChI Key: PKPWRSVZNQGGQE-UHFFFAOYSA-N
• Canonical SMILES: CSCC1=CC(=C(C=C1)C(=O)O)O

Description

2-Hydroxy-4-(methylthiomethyl)benzoic Acid is a useful research compound. Its molecular formula is C9H10O3S and its molecular weight is 198.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a −78° C. mixture of methyl 2-methoxy-4-(methylthio-methyl)benzoate (5.29 (g, 23.36 mmol) and CH2Cl2 (80 mL) was added BBr3 (2.4 mL, 24.52 mmol) dropwise. The reaction was stirred for 15 min, warmed to room temperature and stirred for 6 h. The reaction mixture was added to ice/water (100 mL). The suspension was added 2 M NaOH to dissolve the precipitate. After partitioning, the organic layer was extracted with 2 M NaOH. The combined aqueous layer was washed with EtOAc, acidified with 12 N HCl and cooled to room temperature. The solid was filtered with water wash and vacuum dried to give the title compound as a light yellow solid (2.96 g, 64%).